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Compound of Interest

Compound Name: AS2863619

Cat. No.: B15613607

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of
AS2863619 for use in cell culture experiments. AS2863619 is a potent and selective dual
inhibitor of cyclin-dependent kinase 8 (CDK8) and CDK19, which has been shown to induce
the expression of the transcription factor Foxp3, a key regulator of regulatory T cells (Tregs).

Physicochemical Properties and Solubility

AS2863619 is a small molecule with the molecular formula C1sH14Cl2NsO and a molecular
weight of 405.24 g/mol .[1][2] Proper solubilization is critical for accurate and reproducible
experimental results. The solubility of AS2863619 in common laboratory solvents is
summarized in the table below. For cell culture applications, DMSO is the recommended
solvent for preparing stock solutions. It is crucial to use fresh, anhydrous DMSO as the
compound's solubility can be reduced in the presence of moisture.[1]
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)

Use of fresh,
moisture-free DMSO
is recommended.
DMSO 60 - 250 148.06 - 616.92 Ultrasonic treatment
may be necessary for

higher concentrations.

[1]3]

The saturation point is

Water =100 = 246.77 not fully characterized.
[3]

Ethanol 4 9.87 Limited solubility.[1]

Ethanol <1 - Very low solubility.[1]

Table 1: Solubility of AS2863619 in Various Solvents.

Mechanism of Action and Signaling Pathway

AS2863619 functions as a potent inhibitor of CDK8 and CDK19 with ICso values of 0.61 nM
and 4.28 nM, respectively.[4][5] These kinases are components of the Mediator complex and
play a role in transcriptional regulation.[6][7] In T cells, CDK8 and CDK19 negatively regulate
the activity of the transcription factor STAT5 by phosphorylating a serine residue in its PSP
motif.[6][8]

Inhibition of CDK8/19 by AS2863619 prevents this serine phosphorylation, leading to
enhanced tyrosine phosphorylation of STATS5.[3][5] This activated, tyrosine-phosphorylated
STATS5 then translocates to the nucleus and binds to regulatory regions of the Foxp3 gene,
inducing its expression.[4][8] The induction of Foxp3 is a critical step in the differentiation of
conventional T cells (Tconv) into regulatory T cells (Tregs).[8][9] This process is dependent on
IL-2 and T-cell receptor (TCR) stimulation but is independent of TGF-[3.[5][8]
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AS2863619 Signaling Pathway in T Cells

Extracellular

[ IL-2 j [TCR Stimulationj

inds

activates

Cel

IL-2 Receptor TCR Complex

| Membrane

activates

activates inhibits
e g CDK8/19
phosphorylates (Ser)

Cytoplasm

AS2863619

bhosphorylated|(Tyr)

D

pSTATS5 (Ser)
(Inactive)

Nucleus

\/
Foxp3 Gene )

expresses

Foxp3 Protein

Treg Differentiation

fActivates transcription

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Workflow for AS2863619 in Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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